Cas no 12125-03-0 (potassium stannate trihydrate)

• Product name: potassium stannate trihydrate
• CAS No: 12125-03-0
• MF: H₆K₂O₆Sn
• MW: 298.950642108917
• MDL: MFCD00150391
• CID: 86659
• PubChem ID: 24870008

potassium stannate trihydrate Chemical and Physical Properties

Names and Identifiers

• potassium stannate trihydrate
• Potassium tin(IV) oxide trihydrate
• POTASSIUM STANNATE
• Potassium tin(IV) oxide
• Potassium tin oxide trihydrate
• R38Y86O4SY
• Potassium tin oxide trihydrate (K2SnO3.3H2O)
• 12125-03-0
• Q27287734
• dipotassium;dioxido(oxo)tin;trihydrate
• Stannate (SnO32-), dipotassium, trihydrate
• diPotassium stannate trihydrate
• MFCD00150391
• POTASSIUM STANNATE TRIHYDRATE [MI]
• Potassium tin oxide (K2SnO3), trihydrate
• UNII-R38Y86O4SY
• POTASSIUMSTANNATETRIHYDRATE

• MDL： MFCD00150391
• Inchi： InChI=1S/2K.3H2O.3O.Sn/h;;3*1H2;;;;/q2*+1;;;;;2*-1;
• InChI Key： HTHDWDSBYOUAFF-UHFFFAOYSA-N
• SMILES： [K+].[K+].[H]O[H].[H]O[H].[H]O[H].O=[Sn]([O-])[O-]

Computed Properties

• Exact Mass: 299.84600
• Monoisotopic Mass: 334.93888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 401
• Surface Charge: 0

Experimental Properties

• Color/Form: White powder
• Density: 3.197 g/mL at 25 °C(lit.)
• Melting Point: 140 °C (dec.) (lit.)
• Boiling Point: 583.9±50.0 °C at 760 mmHg
• Flash Point: 306.9±30.1 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 90.88000
• LogP: -0.93010
• Solubility: dissolve in water
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

potassium stannate trihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3260 8/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：TT5850000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：Yes
• Risk Phrases：R34; R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal stannates
• Catalysts and Inorganic Chemicals Inorganic Compounds